- Solvent-free mechanochemical chlorination of hydrocarbons with CuCl2, Tetrahedron Letters, 2013, 54(52), 7180-7182
Cas no 1335-87-1 (hexachloronaphthalene)
hexachloronaphthalene structure
Product Name:hexachloronaphthalene
CAS No:1335-87-1
MF:C10H2Cl6
MW:334.840877056122
CID:899666
PubChem ID:108177
Update Time:2025-04-19
hexachloronaphthalene Chemical and Physical Properties
Names and Identifiers
-
- hexachloronaphthalene
- 1,2,3,4,5,6-hexachloronaphthalene
- Halowax 1014
- Naphthalene,1,2,3,4,5,6-hexachloro
- hexachlornaftalen
- hexachloro-naphthalen
-
- Inchi: 1S/C10H2Cl6/c11-4-2-1-3-5(7(4)13)8(14)10(16)9(15)6(3)12/h1-2H
- InChI Key: CTLMCQOGOWNFHA-UHFFFAOYSA-N
- SMILES: ClC1C(=C(C(=C2C=CC(=C(C2=1)Cl)Cl)Cl)Cl)Cl
Computed Properties
- Exact Mass: 331.82900
- Monoisotopic Mass: 331.828766g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 16
- Rotatable Bond Count: 0
- Complexity: 260
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 0Ų
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 6.9
Experimental Properties
- Color/Form: Not determined
- Density: 1.7800
- Melting Point: 127.75°C
- Boiling Point: 421°C (rough estimate)
- Refractive Index: 1.5691 (estimate)
- PSA: 0.00000
- LogP: 6.76020
- Solubility: Not determined
hexachloronaphthalene Production Method
Production Method 1
Reaction Conditions
1.1R:CuCl2, 20 min, rt-80°C
Reference
hexachloronaphthalene Preparation Products
hexachloronaphthalene Related Literature
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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